Cas no 53552-97-9 (Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-)
53552-97-9 structure
Product Name:Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-
CAS No:53552-97-9
MF:C15H21Cl2NO4S
MW:382.30254149437
CID:1583360
Update Time:2024-09-12
Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-
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- Inchi: 1S/C15H21Cl2NO4S/c1-3-5-7-18(8-6-4-2)23(21,22)11-9-12(15(19)20)14(17)13(16)10-11/h9-10H,3-8H2,1-2H3,(H,19,20)
- InChI Key: MLEDUWMQLLZNJH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N(CCCC)CCCC)(=O)=O)=CC(Cl)=C1Cl
Computed Properties
- Exact Mass: 381.05703
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 511.6±60.0 °C(Predicted)
- PSA: 74.68
- pka: 2.10±0.25(Predicted)
Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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